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Compound of Interest

Compound Name: (+)-Nebivolol-d4

Cat. No.: B15556818

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a

representative synthetic route for (+)-Nebivolol-d4. This deuterated isotopologue of (+)-

Nebivolol serves as a critical internal standard for its quantification in biological matrices by

mass spectrometry.[1][2] The information herein is curated for professionals in drug

development and research, with a focus on detailed experimental protocols and the underlying

pharmacological pathways.

Core Chemical Properties
(+)-Nebivolol-d4, the dextrorotatory enantiomer of Nebivolol with four deuterium atoms, is

primarily utilized in pharmacokinetic and metabolic studies.[3] Its properties are summarized

below.

Quantitative Data Summary
The key chemical and physical properties of (+)-Nebivolol-d4 hydrochloride are presented in

the table below for easy reference and comparison.
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Property Value Reference

Chemical Name

(αR,α'R,2R,2'S)-α,α'-

[Iminobis(methylene)]bis[6-

fluoro-3,4-dihydro-2H-1-

benzopyran-2-methanol]-d4

Hydrochloride

[4]

Synonyms

d-Nebivolol-d4 HCl,

Dexnebivolol-d4 HCl,

(S,R,R,R)-Nebivolol-d4 HCl

[4]

Molecular Formula C₂₂H₂₂D₄ClF₂NO₄ [5]

Formula Weight 445.92 g/mol [4][5]

CAS Number

Not Available (NA) for the

hydrochloride salt; 2701283-

32-9 for the free base

[1][4]

Appearance Light Tan Solid / Solid [1][4]

Purity (Isotopic) ≥99% deuterated forms (d₁-d₄) [1]

Solubility Soluble in DMSO [1]

Storage
2-8°C, Hygroscopic, Under

Inert Atmosphere
[4]

Synthesis of (+)-Nebivolol
The synthesis of Nebivolol is a significant challenge due to the presence of four chiral centers,

which allows for ten possible stereoisomers.[6] Enantioselective synthesis is crucial to isolate

the desired d-Nebivolol ((+)-Nebivolol) enantiomer, which is primarily responsible for the β-

receptor blocking activity.[7] The following section details a chemo-enzymatic approach for the

synthesis of enantiopure (+)-Nebivolol. The deuteration to produce (+)-Nebivolol-d4 would

typically involve the use of a deuterated reducing agent or other deuterated building blocks in

the appropriate step. For instance, in the described pathway, a deuterated reducing agent

could be used in the conversion of the chloroketone to the chlorohydrin.
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Synthetic Workflow Overview
The synthesis involves the preparation of two key chiral fragments derived from 6-

fluorochroman, which are then coupled to form the final product. The critical step is the

enzymatic resolution or asymmetric reduction to establish the required stereochemistry. A

representative six-step synthesis is outlined below.[8]
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Synthesis of (+)-Nebivolol

Methyl 6-fluorochromane-2-carboxylate

β-keto sulfoxonium ylide

Sulphur ylide

2-chloro-1-(6-fluorochroman-2-yl)ethanone

Conversion

Racemic Chlorohydrins

Asymmetric Reduction (e.g., with Ketoreductase)

Preparative HPLC Separation

(S)-2-Chloro-1-((S)-6-fluorochroman-2-yl)ethanol

(R)-2-Chloro-1-((S)-6-fluorochroman-2-yl)ethanol

Amination

Final Coupling Reaction

(R)-2-amino-1-((S)-6-fluorochroman-2-yl)ethanol

(+)-Nebivolol ((S,R,R,R)-7)

Click to download full resolution via product page

Caption: Chemo-enzymatic synthesis workflow for (+)-Nebivolol.
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Experimental Protocol: Key Stages
The following protocol is a representative summary based on published synthetic strategies.[8]

Step 1: Synthesis of 2-chloro-1-(6-fluorochroman-2-yl)ethanone The synthesis begins with the

conversion of methyl 6-fluorochromane-2-carboxylate. Instead of traditional methods using

diazo compounds, a safer approach utilizes a sulphur ylide for a one-carbon chain extension.

This forms a β-keto sulfoxonium ylide intermediate, which is subsequently converted to the

racemic chloroketone, 2-chloro-1-(6-fluorochroman-2-yl)ethanone, in high yield.[8]

Step 2: Asymmetric Reduction to Halohydrins The racemic chloroketone undergoes an

asymmetric reduction to produce a mixture of halohydrins. This is a critical step for establishing

chirality. Biocatalytic methods using ketoreductase enzymes are highly effective, yielding the

desired stereoisomers with high enantiomeric excess.[8][9]

Step 3: Separation of Halohydrin Diastereomers The resulting mixture of halohydrins is

separated to isolate the required precursors. Preparative High-Performance Liquid

Chromatography (HPLC) is an effective method for separating the (S)-2-Chloro-1-((S)-6-

fluorochroman-2-yl)ethanol and (R)-2-Chloro-1-((S)-6-fluorochroman-2-yl)ethanol

diastereomers.[8] This separation is vital as the stereochemistry of these intermediates dictates

the final configuration of the Nebivolol molecule.[6]

Step 4: Amination to Form the Amino Alcohol The isolated (S)-2-Chloro-1-((S)-6-fluorochroman-

2-yl)ethanol undergoes an amination reaction. This step introduces the nitrogen atom that will

form the central imino bridge of the final Nebivolol structure, resulting in the formation of (R)-2-

amino-1-((S)-6-fluorochroman-2-yl)ethanol.[8]

Step 5: Final Coupling Reaction The final step is the coupling of the two key chiral

intermediates. The (R)-2-amino-1-((S)-6-fluorochroman-2-yl)ethanol (from Step 4) is reacted

with the (R)-2-chloro-1-((S)-6-fluorochroman-2-yl)ethanol (from Step 3) in a suitable solvent like

methanol with a base such as potassium carbonate. This reaction forms the final (+)-Nebivolol

product with a high enantiomeric excess (>99%).[8]

Step 6: Purification and Salt Formation The crude (+)-Nebivolol is purified using standard

techniques such as crystallization. To prepare the marketed form, the purified base is treated

with an appropriate acid, typically hydrochloric acid, to form the hydrochloride salt.[10]
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Pharmacological Signaling Pathway
Nebivolol's mechanism of action is unique among beta-blockers. It combines selective

antagonism of β1-adrenergic receptors with a vasodilatory effect mediated by nitric oxide (NO).

[11][12]

β1-Adrenergic Blockade: The d-enantiomer, (+)-Nebivolol, is a potent and highly selective

β1-adrenergic receptor antagonist.[13][14] This blockade in cardiac tissue leads to a

decrease in heart rate, myocardial contractility, and blood pressure.[11][13]

Nitric Oxide-Mediated Vasodilation: The l-enantiomer is primarily responsible for stimulating

endothelial nitric oxide synthase (eNOS) through agonism of β3-adrenergic receptors.[12]

[13][15] This increases the production of NO, a potent vasodilator, which relaxes blood

vessels, reduces peripheral vascular resistance, and contributes to the overall

antihypertensive effect.[11][12][16]

This dual mechanism distinguishes Nebivolol from other beta-blockers, offering cardiovascular

benefits through both cardiac modulation and vasodilation.[11]

Nebivolol Mechanism of Action

Cardiac Myocyte

Endothelial Cell

(+)-Nebivolol (d-enantiomer) β1-Adrenergic ReceptorAntagonizes

(-)-Nebivolol (l-enantiomer) β3-Adrenergic ReceptorAgonist

↓ Heart Rate
↓ Contractility

Blood Pressure Reduction

eNOS Activation ↑ Nitric Oxide (NO) Vasodilation
(↓ Peripheral Resistance)

Click to download full resolution via product page

Caption: Dual signaling pathway of Nebivolol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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